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Compound of Interest

Compound Name: 1-Bromoethanol

Cat. No.: B8688067

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1-
bromoethanol as a reactant in organic synthesis. 1-Bromoethanol is a valuable chemical
intermediate, primarily utilized as an alkylating agent in the synthesis of more complex
molecules, including pharmaceutical ingredients.[1][2] Its utility stems from the presence of a
bromine atom on a primary carbon, which makes it a suitable substrate for nucleophilic
substitution reactions.

Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for the preparation of symmetrical and
asymmetrical ethers. The reaction proceeds via an SN2 mechanism, involving the reaction of
an alkoxide or phenoxide with a primary alkyl halide.[3][4] 1-Bromoethanol, being a primary
bromoalkane, is an excellent electrophile for this transformation.

General Reaction Pathway

The synthesis involves the deprotonation of an alcohol or phenol to form a nucleophilic
alkoxide or phenoxide, which then attacks the electrophilic carbon of 1-bromoethanol,
displacing the bromide ion to form the corresponding ether.[3]
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Step 1: Deprotonation

Strong Base (e.g., NaH)

*Base | Alkoxide/Phenoxide (R-0-) |~

Alcohol/Phenol (R-OH)

+ 1-Bromoethanol

Step 2: SN2 Reaction

—>| Ether (R-OCH(CH3)OH) |

1-Bromoethanol (CHsCH(Br)OH)
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Combine Phenol and NaOH

'

Add 1-Bromoethanol Dropwise

'

Heat at 70°C for 6h

'

Cool to Room Temperature

'

Extract with CH2Cl2

'

Wash with NaOH(aq) and Brine

'

Dry over MgSOa

'

Concentrate in vacuo

'

Purify by Distillation
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1-Bromoethanol (CHsCH(Br)OH)
Primary/Secondary Amine (R-NHz / R2NH) + 1-Bromoethanol Alkylated Amine

1-Bromoethanol
+ 1-Bromoethanol

Substituted (K2C0s, Acetone, Reflux) > Intermediate for
4-Hydroxy-2H-chromen-2-one Alzheimer's Treatment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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